Cas no 70509-56-7 (4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide)

• Product Name: 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide
• CAS No: 70509-56-7
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 5475684
• PubChem ID: 12559244
• Update Time: 2025-06-08

4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 70509-56-7
• AKOS024469090
• N-(4-nitrophenyl)-4-(phenylsulfonyl)butanamide
• VU0500530-1
• F2814-0548
• 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide

• Inchi： 1S/C16H16N2O5S/c19-16(17-13-8-10-14(11-9-13)18(20)21)7-4-12-24(22,23)15-5-2-1-3-6-15/h1-3,5-6,8-11H,4,7,12H2,(H,17,19)
• InChI Key： DCYLPOFJYLGPJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 348.07799279g/mol
• Monoisotopic Mass: 348.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Additional information on 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide

Professional Introduction to 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide (CAS No. 70509-56-7)

4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide, identified by its CAS number 70509-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by the presence of a carbonyl group bonded to a nitrogen atom, which is further connected to an alkyl or aryl group. The structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The benzenesulfonyl moiety in the molecular structure of 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide contributes to its unique chemical properties, including enhanced solubility in polar solvents and increased metabolic stability. These characteristics are particularly valuable in pharmaceutical formulations, where bioavailability and shelf-life are critical factors. Additionally, the presence of the 4-nitrophenyl group introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the compound towards biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of amide derivatives, particularly those incorporating sulfonyl and nitrophenyl groups. These structural motifs have been widely studied for their ability to modulate enzyme activity and receptor binding. For instance, derivatives of benzenesulfonyl compounds have shown promise in inhibiting proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer. Similarly, nitrophenyl-containing molecules have demonstrated efficacy in antimicrobial and anti-inflammatory applications.

The synthesis of 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the amide bond between the benzenesulfonyl chloride and 4-nitrophenylamine, followed by reduction and purification procedures. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize the reaction pathway and enhance overall efficiency.

Recent research has highlighted the potential of 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide as a lead compound for drug discovery. Studies have demonstrated its ability to interact with specific biological targets, including enzymes involved in signal transduction pathways. For example, preliminary in vitro studies suggest that this compound may inhibit the activity of certain kinases associated with tumor growth and metastasis. Furthermore, its structural similarity to known pharmacophores has prompted investigations into its potential as a scaffold for designing next-generation therapeutics.

The pharmacokinetic properties of 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide are also under active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical applications. Preliminary data indicate that the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential as a viable drug candidate. Additionally, its stability under various storage conditions makes it an attractive option for industrial-scale production.

In conclusion, 4-(benzenesulfonyl)-N-(4-nitrophenyl)butanamide (CAS No. 70509-56-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable tool for further research and development. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of innovative therapeutic solutions.